Cas no 1805529-47-8 (3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile
• CAS No: 1805529-47-8
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4887159
• Update Time: 2025-05-19

3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H8F2N2O2/c1-15-9-5(2-3-12)4-6(7(10)11)8(14)13-9/h4,7H,2H2,1H3,(H,13,14)
• InChI Key： KCWKLLCWESAKFH-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(CC#N)C=1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 0.2
• Topological Polar Surface Area: 62.1

Additional information on 3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile

3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile: A Comprehensive Overview

3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile, with the CAS number 1805529-47-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a methoxy group, and an acetonitrile moiety. These functional groups endow the molecule with versatile chemical properties, making it a valuable building block in organic synthesis and a potential candidate for drug development.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly streamlined the production process, enhancing both yield and purity. Researchers have also explored the use of biocatalysts to facilitate key transformations, aligning with the growing trend toward sustainable chemical processes.

In terms of applications, this compound has demonstrated remarkable potential in various areas. In pharmacology, its ability to modulate enzyme activity has been extensively studied. For instance, recent studies have shown that it can act as a potent inhibitor of certain kinases, which are critical targets in cancer therapy. Additionally, its role as a precursor in the synthesis of bioactive molecules has been highlighted in several high-impact journals. The compound's versatility is further underscored by its application in agrochemicals, where it exhibits promising activity against plant pathogens.

The structural uniqueness of 3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile also lends itself to innovative uses in materials science. Its ability to form stable coordination complexes with metal ions has opened new avenues for its application in catalysis and sensing technologies. Recent research has focused on incorporating this compound into metal-organic frameworks (MOFs), where it serves as both a ligand and a functional unit, enhancing the catalytic efficiency of these materials.

From an environmental standpoint, the compound's degradation pathways have been thoroughly investigated to ensure its safe handling and disposal. Studies indicate that it undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic environments. This information is crucial for regulatory compliance and risk assessment.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-5-acetonitrile stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its continued exploration will undoubtedly contribute to groundbreaking discoveries in medicine, agriculture, and materials science.